1-(4-(tert-butyl)phenyl)-3-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)urea

• IUPAC Name: 1-(4-tert-butylphenyl)-3-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)urea
• InChI: InChI=1S/C18H22N4O2S/c1-18(2,3)11-6-8-12(9-7-11)20-16(24)22-17-21-13-5-4-10-19-15(23)14(13)25-17/h6-9H,4-5,10H2,1-3H3,(H,19,23)(H2,20,21,22,24)
• InChI Key: REHAVQATAKEHNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)NC2=NC3=C(S2)C(=O)NCCC3
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

1-(4-(tert-butyl)phenyl)-3-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)urea is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

• Ureas, including those with structures similar to the compound , have been synthesized using alternative, environmentally friendly compounds instead of traditional hazardous reagents like phosgene and isocyanates. This shift towards safer reagents is part of a broader trend in green chemistry (Bigi, Maggi, & Sartori, 2000).

Biological Evaluation and Inhibitors

• N-pyrazole, N'-thiazole-ureas, similar in structure to the given compound, have been investigated as potent inhibitors of p38α MAPK (mitogen-activated protein kinase), showing significant potential in medical research (Getlik et al., 2012).

Anion Binding Properties

• Certain urea derivatives demonstrate strong anion binding properties. Research has shown that phenyl-(thio)urea derivatives are particularly effective anion receptors, with strong complexation for various anions, which is relevant in areas like chemical sensing and separation processes (Marcos et al., 2014).

Agricultural Applications

• Urea derivatives have been used in agriculture, particularly as herbicides. Their effectiveness and selectivity among different plant species have been a subject of study, indicating the potential for targeted weed control in crop management (Lee & Ishizuka, 1976).

Pharmaceutical Applications

• Similar compounds have been studied for their pharmaceutical applications, such as inhibitors in cancer treatment. For instance, aryl phenyl ureas with quinazolinoxy substituents show potent inhibition of BRAF kinase, important in cancer research (Holladay et al., 2011).